Cas no 2172485-72-0 (4-Ethyl-1-(1-hydroxy-2-methylpropan-2-yl)cycloheptan-1-ol)

• Product Name: 4-Ethyl-1-(1-hydroxy-2-methylpropan-2-yl)cycloheptan-1-ol
• CAS No: 2172485-72-0
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 5567926
• PubChem ID: 165593051
• Update Time: 2025-05-26

4-Ethyl-1-(1-hydroxy-2-methylpropan-2-yl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172485-72-0
• EN300-1630761
• 4-ethyl-1-(1-hydroxy-2-methylpropan-2-yl)cycloheptan-1-ol
• 4-Ethyl-1-(1-hydroxy-2-methylpropan-2-yl)cycloheptan-1-ol

• Inchi： 1S/C13H26O2/c1-4-11-6-5-8-13(15,9-7-11)12(2,3)10-14/h11,14-15H,4-10H2,1-3H3
• InChI Key： NSFOPCOIFBNLDY-UHFFFAOYSA-N
• SMILES： OC1(CCCC(CC)CC1)C(C)(C)CO

Computed Properties

• Exact Mass: 214.193280068g/mol
• Monoisotopic Mass: 214.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-Ethyl-1-(1-hydroxy-2-methylpropan-2-yl)cycloheptan-1-ol

Introduction to 4-Ethyl-1-(1-hydroxy-2-methylpropan-2-yl)cycloheptan-1-ol (CAS No. 2172485-72-0)

4-Ethyl-1-(1-hydroxy-2-methylpropan-2-yl)cycloheptan-1-ol, with the chemical formula C₁₁H₂₀O₃, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, identified by its CAS number 2172485-72-0, has garnered attention due to its structural complexity and potential biological activities. The presence of both hydroxyl and ethyl substituents on a cycloheptane backbone suggests a unique set of chemical properties that make it a valuable candidate for further investigation.

The compound's structure, featuring a seven-membered cycloalkane ring substituted with an ethyl group at the fourth position and a 1-hydroxy-2-methylpropan-2-yl group at the first position, imparts both lipophilicity and functional reactivity. These features are particularly relevant in the design of molecules targeting specific biological pathways. The hydroxyl group, in particular, can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of such complex molecules. Studies utilizing molecular docking simulations have shown that 4-Ethyl-1-(1-hydroxy-2-methylpropan-2-yl)cycloheptan-1-ol may interact with various enzymes and receptors, suggesting potential applications in drug discovery. For instance, its structural motif resembles that of some known bioactive compounds, which have been investigated for their roles in modulating inflammatory responses and neural signaling.

In vitro studies have begun to explore the metabolic stability and interactions of this compound. The hydroxyl group at the first position of the cycloheptane ring is particularly susceptible to oxidation, a process that can be catalyzed by cytochrome P450 enzymes. Understanding these metabolic pathways is essential for predicting how the compound will behave within the body and for designing derivatives with improved pharmacological profiles.

The synthesis of 4-Ethyl-1-(1-hydroxy-2-methylpropan-2-yl)cycloheptan-1-ol presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to achieve high yields and enantiomeric purity. Recent reports highlight novel synthetic strategies that employ transition metal catalysis to streamline these processes, reducing both cost and environmental impact.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in material science, particularly in the development of functional polymers and coatings that exhibit enhanced biocompatibility or mechanical properties. Additionally, its ability to form stable complexes with other molecules suggests applications in chemical sensing technologies.

As research continues, the full therapeutic potential of 4-Ethyl-1-(1-hydroxy-2-methylpropan-2-yl)cycloheptan-1-ol (CAS No. 2172485-72-0) is likely to become more apparent. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in unlocking its capabilities. The integration of experimental data with computational modeling will provide a comprehensive understanding of its behavior both in vitro and in vivo.

The growing emphasis on sustainable chemistry also underscores the importance of developing methodologies for the efficient production of such compounds. Green chemistry principles are being increasingly applied to synthetic routes, aiming to minimize waste and hazardous byproducts. This aligns with broader efforts within the pharmaceutical industry to adopt more environmentally responsible practices.

In conclusion, 4-Ethyl-1-(1-hydroxy-2-methylpropan-2-y)cycloheptan-l ol represents a fascinating subject of study with diverse potential applications. Its unique structure and functional groups open doors for innovation across multiple scientific disciplines. As research progresses, this compound is poised to contribute significantly to advancements in medicine, materials science, and beyond.